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Compound of Interest

Compound Name: Irresistin-16

Cat. No.: B10820957

Essential Safety and Handling Guide for
Irresistin-16

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of Irresistin-16, a novel antibiotic with a dual mechanism of action. The following procedural
guidance is intended to ensure the safe and effective use of this compound in a laboratory
setting.

Summary of Key Safety Information

While a comprehensive Safety Data Sheet (SDS) for Irresistin-16 is not publicly available, the
following information has been compiled from vendor product pages and related research
publications. It is imperative to supplement these guidelines with standard laboratory safety
protocols and a thorough risk assessment for your specific experimental procedures.

Physical and Chemical Properties[1][2][3]
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Property

Value

Chemical Name

7-[([1,1'-biphenyl]-4-yl)methyl]-7H-pyrrolo[3,2-

flquinazoline-1,3-diamine

Synonyms IRS-16

CAS Number 2624247-60-3

Molecular Formula C23H19Ns

Molecular Weight 365.43 g/mol

Appearance White to beige powder
Solubility Soluble in DMSO (2 mg/mL)
Storage 2-8°C

Known Hazards and Precautions

Hazard Category

Information

Combustibility

Classified as a combustible solid (Storage Class
11).

Water Hazard

WGK 3, indicating it is highly hazardous to

water. Do not allow to enter water sources.

While showing low cytotoxicity to mammalian

cells in some studies, comprehensive

Toxicity toxicological data is unavailable[1][2]. Handle
with care and assume it is potentially
hazardous.

o Irresistin-16 is very hydrophobic and does not

Hydrophobicity

dissolve well in water[3].

Personal Protective Equipment (PPE)

Standard laboratory PPE is required when handling Irresistin-16. The following are minimum

recommendations:
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o Eye Protection: Chemical safety goggles or a face shield should be worn at all times.

e Hand Protection: Nitrile or other chemically resistant gloves are mandatory. Inspect gloves
for tears or punctures before use.

« Body Protection: A standard laboratory coat is required. For procedures with a higher risk of
aerosolization or spillage, consider a disposable gown.

o Respiratory Protection: For procedures that may generate dust or aerosols, a NIOSH-
approved respirator (e.g., N95) is recommended.

Operational Plans: Handling and Storage

Receiving and Inspection: Upon receipt, visually inspect the container for any damage or leaks.
Ensure the product label matches the order information.

Storage: Store Irresistin-16 in a tightly sealed, clearly labeled container in a cool, dry, and well-
ventilated area at 2-8°C. Keep away from incompatible materials and sources of ignition.

Preparation of Solutions: Due to its hydrophobicity, Irresistin-16 is typically dissolved in
dimethyl sulfoxide (DMSO). All work with the powdered form and concentrated solutions should
be performed in a chemical fume hood to minimize inhalation exposure.

First Aid Measures

In the absence of specific first aid information for Irresistin-16, the following general
procedures should be followed in case of exposure:

 Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical
attention.

» Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water for at least 15 minutes. Seek medical attention if irritation persists.

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Plan
All waste containing Irresistin-16, including unused compound, contaminated labware, and
solutions, should be treated as hazardous chemical waste.

e Solid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste
container. Do not pour down the drain.

» Disposal Method: All waste must be disposed of through your institution's environmental
health and safety office, following all local, state, and federal regulations for hazardous waste
disposal.

Mechanism of Action and Experimental Workflow
Dual Mechanism of Action of Irresistin-16

Irresistin-16 exhibits a unique dual-action mechanism against bacteria, making it a potent
antibiotic with a low frequency of resistance[1][3][4]. It simultaneously disrupts the bacterial cell
membrane and inhibits intracellular folate metabolism[1][3].
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Caption: Dual mechanism of Irresistin-16 leading to bacterial cell death.

Experimental Workflow: Minimum Inhibitory
Concentration (MIC) Assay

The following is a generalized workflow for determining the Minimum Inhibitory Concentration
(MIC) of Irresistin-16 against a bacterial strain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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